(S)-1-(2-Bromo-5-fluorophenyl)propan-1-amine

• Molecular Formula: C9H11BrFN
• Molecular Weight: 232.09 g/mol
• IUPAC Name: (1S)-1-(2-bromo-5-fluorophenyl)propan-1-amine
• InChI: InChI=1S/C9H11BrFN/c1-2-9(12)7-5-6(11)3-4-8(7)10/h3-5,9H,2,12H2,1H3/t9-/m0/s1
• InChI Key: RVKKUPFZTBJBOM-VIFPVBQESA-N
• Isomeric SMILES: CC[C@@H](C1=C(C=CC(=C1)F)Br)N
• Canonical SMILES: CCC(C1=C(C=CC(=C1)F)Br)N

Description

(S)-1-(2-Bromo-5-fluorophenyl)propan-1-amine is a chiral amine compound characterized by the presence of bromine and fluorine atoms on a phenyl ring. This compound is of interest in various fields of chemistry and pharmacology due to its unique structural features and potential biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-1-(2-Bromo-5-fluorophenyl)propan-1-amine typically involves the following steps:

Bromination and Fluorination:

Chiral Amine Formation: The chiral center is introduced through asymmetric synthesis or chiral resolution techniques.

Industrial Production Methods

Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Catalysts and specific reagents are often employed to facilitate the reactions.

Chemical Reactions Analysis

Types of Reactions

(S)-1-(2-Bromo-5-fluorophenyl)propan-1-amine can undergo various chemical reactions, including:

Oxidation: Conversion to corresponding ketones or aldehydes.

Reduction: Reduction of the amine group to form secondary or tertiary amines.

Substitution: Nucleophilic substitution reactions involving the bromine or fluorine atoms.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products Formed

The major products formed depend on the specific reactions and conditions used. For example, oxidation may yield ketones, while substitution reactions may result in the replacement of halogen atoms with other functional groups.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic effects and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (S)-1-(2-Bromo-5-fluorophenyl)propan-1-amine involves its interaction with specific molecular targets and pathways. The presence of bromine and fluorine atoms may influence its binding affinity and activity. Detailed studies are required to elucidate the exact molecular mechanisms.

Comparison with Similar Compounds

Similar Compounds

(S)-1-(2-Bromo-4-fluorophenyl)propan-1-amine: Similar structure with a different position of the fluorine atom.

(S)-1-(2-Chloro-5-fluorophenyl)propan-1-amine: Chlorine atom instead of bromine.

(S)-1-(2-Bromo-5-chlorophenyl)propan-1-amine: Chlorine atom instead of fluorine.

Uniqueness

(S)-1-(2-Bromo-5-fluorophenyl)propan-1-amine is unique due to its specific substitution pattern on the phenyl ring, which may result in distinct chemical and biological properties compared to similar compounds.